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Compound of Interest

Compound Name: 3-(3,5-Dimethylphenoxy)propanal

Cat. No.: B3073115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is a consolidated technical guide based on available

chemical literature and data for the specified compound and structurally related molecules.

Specific experimental values and protocols should be validated empirically.

Chemical Identity and Properties
3-(3,5-Dimethylphenoxy)propanal is an organic compound featuring a propanal group linked

to a 3,5-dimethylphenoxy moiety.[1] Its aldehyde functionality and aromatic ether structure

make it a versatile intermediate in organic synthesis.[1]

Table 1: Physicochemical and Spectroscopic Data
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Property Value Source

CAS Number 1017340-14-5 [1]

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

IUPAC Name
3-(3,5-

dimethylphenoxy)propanal
[1]

Canonical SMILES
CC1=CC(=CC(=C1)OCCC=O)

C
[1]

InChI Key
AIPPCTANLPCGTO-

UHFFFAOYSA-N
[1]

Boiling Point Data not publicly available

Melting Point Data not publicly available

Density Data not publicly available

Solubility

Expected to be soluble in

organic solvents like DMSO

and methanol.

¹H NMR (CDCl₃, 400 MHz)

Predicted: δ 9.8 (t, 1H, CHO),

6.6-6.7 (m, 3H, Ar-H), 4.1 (t,

2H, OCH₂), 2.9 (t, 2H,

CH₂CHO), 2.3 (s, 6H, Ar-CH₃).

¹³C NMR (CDCl₃, 100 MHz)

Predicted: δ 202.0 (CHO),

158.0 (Ar-C-O), 139.0 (Ar-C-

CH₃), 124.0 (Ar-C), 115.0 (Ar-

C), 65.0 (OCH₂), 45.0

(CH₂CHO), 21.0 (Ar-CH₃).

Mass Spectrum (EI)
Predicted m/z: 178 (M⁺), 149,

121, 91.

Note: Predicted spectroscopic data is based on standard chemical shift values and

fragmentation patterns for similar structures. Actual experimental data may vary.
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Synthesis and Experimental Protocols
The synthesis of 3-(3,5-Dimethylphenoxy)propanal can be achieved through a two-step

process involving the etherification of 3,5-dimethylphenol followed by the oxidation of the

resulting alcohol to the aldehyde.

Experimental Workflow: Synthesis of 3-(3,5-
Dimethylphenoxy)propanal

Step 1: Williamson Ether Synthesis

Step 2: Oxidation

3,5-Dimethylphenol

Reaction Mixture

3-Bromopropan-1-ol Base (e.g., K₂CO₃) in Acetone

3-(3,5-Dimethylphenoxy)propan-1-ol

Reflux

3-(3,5-Dimethylphenoxy)propan-1-ol

Reaction Mixture

Oxidizing Agent (e.g., PCC in CH₂Cl₂)

3-(3,5-Dimethylphenoxy)propanal

Stir at RT
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Click to download full resolution via product page

Caption: A two-step synthetic workflow for 3-(3,5-Dimethylphenoxy)propanal.

Detailed Experimental Protocol (Representative)
Step 1: Synthesis of 3-(3,5-Dimethylphenoxy)propan-1-ol

To a solution of 3,5-dimethylphenol (1.0 eq) in acetone, add potassium carbonate (1.5 eq).

Add 3-bromopropan-1-ol (1.1 eq) to the mixture.

Reflux the reaction mixture for 12-16 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

After completion, filter the reaction mixture to remove the inorganic salts and concentrate the

filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield 3-(3,5-dimethylphenoxy)propan-1-ol.

Step 2: Synthesis of 3-(3,5-Dimethylphenoxy)propanal

Dissolve 3-(3,5-dimethylphenoxy)propan-1-ol (1.0 eq) in dichloromethane (CH₂Cl₂).

Add pyridinium chlorochromate (PCC) (1.5 eq) to the solution in portions while stirring at

room temperature.

Continue stirring for 2-4 hours, monitoring the reaction by TLC.

Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short

pad of silica gel to remove the chromium salts.

Concentrate the filtrate under reduced pressure to obtain the crude 3-(3,5-
dimethylphenoxy)propanal, which can be further purified by column chromatography if

necessary.

Chemical Reactivity and Potential Applications
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The aldehyde group in 3-(3,5-Dimethylphenoxy)propanal is a key functional group that allows

for a variety of chemical transformations.

Table 2: Key Chemical Reactions

Reaction Type Reagents Product

Oxidation
Jones reagent (CrO₃/H₂SO₄),

KMnO₄

3-(3,5-

Dimethylphenoxy)propanoic

acid

Reduction

Sodium borohydride (NaBH₄),

Lithium aluminum hydride

(LiAlH₄)

3-(3,5-

Dimethylphenoxy)propan-1-ol

Reductive Amination Amine (R-NH₂), NaBH₃CN

N-substituted 3-(3,5-

dimethylphenoxy)propan-1-

amine

Wittig Reaction
Phosphonium ylide

(Ph₃P=CHR)

4-(3,5-Dimethylphenoxy)-1-

alkene

Aldol Condensation
Ketone/Aldehyde, Base or Acid

catalyst

α,β-Unsaturated carbonyl

compound

This compound serves as a valuable building block in the synthesis of more complex molecules

for various applications:

Pharmaceuticals: It is a potential intermediate for the synthesis of novel drug candidates.

Derivatives of phenoxypropanal have been explored for their potential to modulate

apoptosis.[1]

Agrochemicals: The structural motif is found in some herbicides and fungicides.[1]

Materials Science: The aldehyde functionality can be used to incorporate this molecule into

polymers or other materials.[1]

Biological Context and Signaling Pathways
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While specific biological data for 3-(3,5-Dimethylphenoxy)propanal is limited in public

literature, derivatives of this compound have been investigated for their potential to induce

apoptosis, a form of programmed cell death crucial for tissue homeostasis and a key target in

cancer therapy. The intrinsic (mitochondrial) pathway of apoptosis is a common mechanism

targeted by small molecules.

Conceptual Signaling Pathway: Intrinsic Apoptosis

Pro-apoptotic Stimuli

Bcl-2 family (Bax/Bak)
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Caption: A simplified diagram of the intrinsic apoptosis pathway.

Derivatives of 3-(3,5-Dimethylphenoxy)propanal could potentially modulate this pathway by

interacting with key regulatory proteins like the Bcl-2 family, leading to mitochondrial outer

membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase

activation, ultimately resulting in apoptosis. Further research is needed to elucidate the specific

molecular targets and mechanism of action for this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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